Cas no 885518-86-5 (3-Formyl-6-indazolecarboxylic Acid methyl ester)

• Product Name: 3-Formyl-6-indazolecarboxylic Acid methyl ester
• CAS No: 885518-86-5
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD07781618
• CID: 1040838
• PubChem ID: 24728230
• Update Time: 2025-05-19

3-Formyl-6-indazolecarboxylic Acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-formyl-1H-indazole-6-carboxylate
• 3-Formyl-6-indazolecarboxylic acid methyl ester
• methyl 3-formyl-2H-indazole-6-carboxylate
• Methyl 3-formyl-1H-indazole-6-carboxylate (ACI)
• 3-Formyl-1H-indazole-6-carboxylic acid methyl ester
• SCHEMBL17439527
• NIODGFZSWUWOGF-UHFFFAOYSA-N
• Methyl3-formyl-1H-indazole-6-carboxylate
• 1H-INDAZOLE-6-CARBOXYLIC ACID, 3-FORMYL-, METHYL ESTER
• AB42719
• CS-0150784
• DTXSID60646286
• 885518-86-5
• AS-76223
• MFCD07781618
• 3-Formyl-6-indazolecarboxylic Acid methyl ester

• MDL： MFCD07781618
• Inchi： 1S/C10H8N2O3/c1-15-10(14)6-2-3-7-8(4-6)11-12-9(7)5-13/h2-5H,1H3,(H,11,12)
• InChI Key： NIODGFZSWUWOGF-UHFFFAOYSA-N
• SMILES： O=CC1C2C(=CC(C(OC)=O)=CC=2)NN=1

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 419.4±25.0 °C at 760 mmHg
• Flash Point: 207.4±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Formyl-6-indazolecarboxylic Acid methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Formyl-6-indazolecarboxylic Acid methyl ester

3-Formyl-6-indazolecarboxylic Acid methyl ester (CAS No. 885518-86-5): A Comprehensive Overview

3-Formyl-6-indazolecarboxylic acid methyl ester (CAS No. 885518-86-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-formyl-6-indazolecarboxylic acid methyl ester consists of an indazole core with a formyl group at the 3-position and a methyl ester at the 6-position. The indazole scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate a wide range of biological targets. The presence of the formyl and methyl ester groups adds to the compound's reactivity and functional versatility, making it an attractive candidate for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of 3-formyl-6-indazolecarboxylic acid methyl ester in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The formyl group is known to participate in Michael addition reactions, which can lead to the formation of bioactive derivatives with enhanced pharmacological profiles. Additionally, the methyl ester can be hydrolyzed under physiological conditions to yield the corresponding carboxylic acid, which may contribute to the compound's biological activity.

In another study, 3-formyl-6-indazolecarboxylic acid methyl ester was evaluated for its anticancer potential. The results showed that this compound effectively inhibited the proliferation of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell growth and survival. These findings suggest that 3-formyl-6-indazolecarboxylic acid methyl ester could serve as a lead compound for the development of novel anticancer agents.

The synthetic accessibility of 3-formyl-6-indazolecarboxylic acid methyl ester is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been reported in the literature, allowing for efficient and scalable production of this compound. One common approach involves the reaction of 6-methyl indazole with methanol followed by formylation using a suitable reagent such as dimethylformamide (DMF) or N-chlorosuccinimide (NCS). These synthetic methods provide researchers with a robust platform for generating derivatives with tailored properties.

Beyond its direct therapeutic applications, 3-formyl-6-indazolecarboxylic acid methyl ester has also been explored as a building block for more complex molecules. For example, it has been used as a starting material for the synthesis of peptidomimetics and other bioactive compounds. The ability to introduce functional groups at specific positions on the indazole scaffold allows for precise control over the final product's properties, making it a valuable tool in drug discovery and development.

In conclusion, 3-formyl-6-indazolecarboxylic acid methyl ester (CAS No. 885518-86-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in the discovery and design of novel therapeutic agents.